- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Polycyclic hydrocarbons
Polycyclic hydrocarbons (PAHs) are a class of organic compounds consisting of two or more aromatic rings fused together. These compounds can be found naturally in coal, oil, and certain soils, as well as synthetically produced through various industrial processes. PAHs play significant roles in both environmental chemistry and analytical chemistry due to their widespread presence and potential harmful effects on human health.
In the environment, PAHs are primarily introduced by combustion processes such as those occurring during the burning of fossil fuels or biomass. They can also be found in urban runoff and automobile exhaust emissions. Due to their stable structure, PAHs have a low solubility in water but are highly volatile at high temperatures, which influences their behavior in different environments.
In laboratory settings, analytical techniques such as gas chromatography and mass spectrometry are commonly used for the detection and quantification of PAHs. These methods allow for precise identification and measurement of specific PAH compounds, making them invaluable tools in environmental monitoring and quality control applications.
PAHs can pose various health risks including carcinogenicity, reproductive toxicity, and immunotoxicity. Therefore, understanding their properties and behavior is crucial for developing effective strategies to mitigate exposure and protect public health.
-
Risks and Regulations Surrounding Chlorodiphenylmethyl Benzene in Chemical BiopharmaceuticalsRisks and Regulations Surrounding Chlorodiphenylmethyl Benzene in Chemical Biopharmaceuticals Introduction to Chlorodiphenylmethyl Benzene in Biopharmaceuticals Chlorodiphenylmethyl benzene is a chemical compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in biopharmaceuticals. This article explores the risks and regulations...
-
The Pharmacological Profile of Domperidone in the Treatment of Gastrointestinal Motility DisordersThe Pharmacological Profile of Domperidone in the Treatment of Gastrointestinal Motility Disorders Introduction to Domperidone and Its Role in Gastrointestinal Therapy Domperidone, a potent peripheral dopamine D2 receptor antagonist, has emerged as an effective therapeutic agent in the management of various gastrointestinal motility disorders. Originally developed for the treatment of nausea and...
-
Paeoniflorin: A Review of its Pharmacological Properties and Therapeutic ApplicationsPaeoniflorin: A Review of its Pharmacological Properties and Therapeutic Applications Introduction Paeoniflorin, a phenolic compound isolated from the roots of Paeonia lactiflora , has garnered significant attention in recent years due to its diverse pharmacological properties and therapeutic potential. This article provides an in-depth review of paeoniflorin's chemical structure, pharmacological...
-
Imatinib Mesylate: Mechanisms and Applications in Chemical BiopharmaceuticalsImatinib Mesylate: Mechanisms and Applications in Chemical Biopharmaceuticals Introduction to Imatinib Mesylate Imatinib mesylate, also known as Gleevec, is a groundbreaking medication that has revolutionized the treatment of certain cancers and blood disorders. It belongs to a class of drugs called tyrosine kinase inhibitors (TKIs) and was approved by the U.S. Food and Drug Administration (FDA)...
-
Hetastarch in Pharmaceutical Applications: A Comprehensive Review of Its Properties and UsesHetastarch in Pharmaceutical Applications: A Comprehensive Review of Its Properties and Uses Hetastarch, a versatile starch derivative, has gained significant attention in the pharmaceutical industry due to its unique properties and wide-ranging applications. Derived from corn starch, Hetastarch is primarily used as a binding agent, thickening agent, and stabilizer in various formulations. Its...
